Cas no 86961-07-1 (Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate)
86961-07-1 structure
Product Name:Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate
CAS No:86961-07-1
MF:C7H12O3S
MW:176.233381271362
MDL:MFCD00671491
CID:720433
Update Time:2025-04-19
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester, (2R)-
- Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate
- methyl (2R)-3-acetylsulfanyl-2-methylpropanoate
- (2R)-3-acetylthio-2-methylpropionic acid methyl ester
- (R)-(+)-3-(Acetylthio)-2-methylpropionic Acid Methyl Ester
- (R)-(+)-3-(Acetylthio)isobutyric Acid Methyl Ester
- (R)-methyl 3-acetylsulfanyl-2-methylpropanoate
- methyl (R)-(+)-3-acetyl-thio-2-methylpropanoate
- Methyl (R)-3-(Acetylthio)-2-methylpropionate
- Methyl 3-acetylthio-2-(R)-methylpropanoate
- Propanoic acid,3-(acetylthio)-2-methyl-,methyl ester,(2R)
-
- MDL： MFCD00671491
- Inchi： 1S/C7H12O3S/c1-5(7(9)10-3)4-11-6(2)8/h5H,4H2,1-3H3/t5-/m0/s1
- InChI Key： ODXYWRPJDYJIPT-YFKPBYRVSA-N
- SMILES： S(C(C)=O)C[C@@H](C(=O)OC)C
Computed Properties
- Exact Mass: 176.05100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.11
- Flash Point: 118 °C
- Refractive Index: 1.4700-1.4720
- PSA: 68.67000
- LogP: 1.07520
- Solubility: Not determined
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M237005-5g |
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate |
86961-07-1 | 5g |
$ 220.00 | 2022-06-04 | ||
| TRC | M237005-10g |
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate |
86961-07-1 | 10g |
$ 365.00 | 2022-06-04 | ||
| TRC | M237005-25g |
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate |
86961-07-1 | 25g |
$ 725.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M870480-1ml |
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate |
86961-07-1 | 98% | 1ml |
230.00 | 2021-05-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158845-1ml |
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate |
86961-07-1 | >98.0%(GC) | 1ml |
¥165.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158845-5ML |
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate |
86961-07-1 | >98.0%(GC) | 5ml |
¥889.90 | 2023-09-02 | |
| A2B Chem LLC | AB75441-250mg |
(R)-(+)-3-(ACETYLTHIO)ISOBUTYRIC ACID METHYL ESTER |
86961-07-1 | 95% | 250mg |
$108.00 | 2024-04-19 | |
| A2B Chem LLC | AB75441-1g |
(R)-(+)-3-(ACETYLTHIO)ISOBUTYRIC ACID METHYL ESTER |
86961-07-1 | 95% | 1g |
$208.00 | 2024-04-19 | |
| A2B Chem LLC | AB75441-5g |
(R)-(+)-3-(ACETYLTHIO)ISOBUTYRIC ACID METHYL ESTER |
86961-07-1 | 95% | 5g |
$508.00 | 2024-04-19 | |
| Ambeed | A623934-1g |
Methyl (R)-3-(acetylthio)-2-methylpropanoate |
86961-07-1 | 98% | 1g |
$24.0 | 2024-04-17 |
Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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